Cas no 852815-01-1 (1-methyl-3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carboxylic acid)

• Product name: 1-methyl-3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carboxylic acid
• CAS No: 852815-01-1
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 1835831
• PubChem ID: 69147475

1-methyl-3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(1-methylethyl)phenyl]-
• 3-(4-isopropylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 1-methyl-3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carboxylic acid
• 1-methyl-3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid
• SCHEMBL4692313
• DA-25157
• EN300-1852774
• 852815-01-1

• Inchi： InChI=1S/C14H16N2O2/c1-9(2)10-4-6-11(7-5-10)12-8-13(14(17)18)16(3)15-12/h4-9H,1-3H3,(H,17,18)
• InChI Key： CFXJJLMVNVNFEK-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC=C(C=C1)C2=NN(C(=C2)C(=O)O)C

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų
• XLogP3: 2.9